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Compound of Interest

Compound Name: Epiblastin A

Cat. No.: B15541164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Epiblastin A is a potent and selective ATP-competitive inhibitor of Casein Kinase 1 (CK1)

isoforms α, δ, and ε.[1][2][3] It plays a crucial role in stem cell research, particularly in the

reprogramming of epiblast stem cells (EpiSCs) into embryonic stem cells (ESCs).[1][4][5]

Proper preparation of a stable stock solution is critical for ensuring experimental reproducibility

and accuracy. This document provides a detailed protocol for the preparation, storage, and

handling of Epiblastin A stock solutions in Dimethyl Sulfoxide (DMSO).

Chemical Properties and Quantitative Data
A summary of the key chemical and physical properties of Epiblastin A is provided in the table

below for easy reference. This data is essential for calculating the required mass for stock

solution preparation and for understanding its stability.
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Property Value Source

Molecular Weight 287.71 g/mol [2]

Molecular Formula C₁₂H₁₀ClN₇ [1]

CAS Number 16470-02-3 [1]

Purity ≥98% [1]

Appearance
Light yellow to green-yellow

solid
[2][6]

Solubility in DMSO Up to 20 mM (4.55 mg/mL) [2][7]

Storage (Powder) -20°C for up to 3 years [2][7]

Storage (Stock Solution in

DMSO)

-80°C for up to 6 months;

-20°C for up to 1 month
[2][7]

Mechanism of Action: Inhibition of Casein Kinase 1
Epiblastin A functions as an inhibitor of Casein Kinase 1 (CK1), a family of serine/threonine

kinases involved in various cellular processes, including Wnt signaling, circadian rhythms, and

cell differentiation. By inhibiting CK1, Epiblastin A can modulate these pathways. For instance,

its ability to induce the reprogramming of EpiSCs to a naive pluripotent state is attributed to its

inhibitory effect on CK1.[4][5]
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Caption: Inhibition of CK1 by Epiblastin A in the Wnt signaling pathway.

Experimental Protocol: Preparing a 10 mM
Epiblastin A Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Epiblastin A in DMSO.

Adjust the mass of Epiblastin A and the volume of DMSO as needed for different desired

concentrations.

Materials:

Epiblastin A powder (purity ≥98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile pipette tips

Procedure:

Pre-weighing Preparations:

Allow the vial of Epiblastin A powder to equilibrate to room temperature before opening to

prevent condensation of moisture.

Ensure all equipment, including spatulas and weighing paper, are clean and dry.

Calculating the Required Mass of Epiblastin A:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:
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Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 287.71 g/mol = 2.8771 mg

Carefully weigh out the calculated amount of Epiblastin A powder using an analytical

balance.

Dissolving Epiblastin A in DMSO:

Transfer the weighed Epiblastin A powder into a sterile microcentrifuge tube or cryovial.

Add the desired volume of anhydrous DMSO to the tube. For the example above, add 1

mL of DMSO.

To aid dissolution, vortex the solution gently. If necessary, brief warming in a water bath

(up to 60°C) and sonication can be applied.[2][3][7] It is crucial to use newly opened or

anhydrous DMSO as hygroscopic DMSO can significantly impact solubility.[2][7]

Ensuring Complete Dissolution:

Visually inspect the solution to ensure that all the Epiblastin A powder has completely

dissolved and the solution is clear.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

cryovials.[2]

For long-term storage (up to 6 months), store the aliquots at -80°C.[2][7]

For short-term storage (up to 1 month), aliquots can be stored at -20°C.[2][7]

Labeling:
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Clearly label each aliquot with the name of the compound (Epiblastin A), the

concentration (10 mM), the solvent (DMSO), the date of preparation, and the initials of the

preparer.

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the key steps in the preparation of the Epiblastin A stock

solution.
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Caption: Workflow for preparing Epiblastin A stock solution in DMSO.
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Safety Precautions
Handle Epiblastin A powder in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.

Avoid direct contact.

Consult the Safety Data Sheet (SDS) for Epiblastin A and DMSO for complete safety

information.

By following these guidelines, researchers can prepare stable and reliable stock solutions of

Epiblastin A for use in a variety of experimental applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15541164?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

